Cas no 1477978-93-0 (1-(2-Phenylpropyl)pyrrolidine-3-carboxylic acid)

1477978-93-0 structure
Product name:1-(2-Phenylpropyl)pyrrolidine-3-carboxylic acid
CAS No:1477978-93-0
MF:C14H19NO2
MW:233.30616402626
CID:5046572
1-(2-Phenylpropyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-phenylpropyl)pyrrolidine-3-carboxylic acid
- 1-(2-Phenylpropyl)pyrrolidine-3-carboxylic acid
-
- Inchi: 1S/C14H19NO2/c1-11(12-5-3-2-4-6-12)9-15-8-7-13(10-15)14(16)17/h2-6,11,13H,7-10H2,1H3,(H,16,17)
- InChI Key: ZPHIYFCOLKZQEB-UHFFFAOYSA-N
- SMILES: OC(C1CCN(CC(C)C2C=CC=CC=2)C1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 261
- XLogP3: -0.1
- Topological Polar Surface Area: 40.5
1-(2-Phenylpropyl)pyrrolidine-3-carboxylic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F1907-3136-0.5g |
1-(2-phenylpropyl)pyrrolidine-3-carboxylic acid |
1477978-93-0 | 95%+ | 0.5g |
$380.0 | 2023-09-07 | |
TRC | P121596-100mg |
1-(2-Phenylpropyl)pyrrolidine-3-carboxylic Acid |
1477978-93-0 | 100mg |
$ 95.00 | 2022-06-03 | ||
Life Chemicals | F1907-3136-10g |
1-(2-phenylpropyl)pyrrolidine-3-carboxylic acid |
1477978-93-0 | 95%+ | 10g |
$1684.0 | 2023-09-07 | |
Life Chemicals | F1907-3136-0.25g |
1-(2-phenylpropyl)pyrrolidine-3-carboxylic acid |
1477978-93-0 | 95%+ | 0.25g |
$361.0 | 2023-09-07 | |
Life Chemicals | F1907-3136-5g |
1-(2-phenylpropyl)pyrrolidine-3-carboxylic acid |
1477978-93-0 | 95%+ | 5g |
$1203.0 | 2023-09-07 | |
Life Chemicals | F1907-3136-1g |
1-(2-phenylpropyl)pyrrolidine-3-carboxylic acid |
1477978-93-0 | 95%+ | 1g |
$401.0 | 2023-09-07 | |
TRC | P121596-500mg |
1-(2-Phenylpropyl)pyrrolidine-3-carboxylic Acid |
1477978-93-0 | 500mg |
$ 365.00 | 2022-06-03 | ||
TRC | P121596-1g |
1-(2-Phenylpropyl)pyrrolidine-3-carboxylic Acid |
1477978-93-0 | 1g |
$ 570.00 | 2022-06-03 | ||
Life Chemicals | F1907-3136-2.5g |
1-(2-phenylpropyl)pyrrolidine-3-carboxylic acid |
1477978-93-0 | 95%+ | 2.5g |
$802.0 | 2023-09-07 |
1-(2-Phenylpropyl)pyrrolidine-3-carboxylic acid Related Literature
-
Lucy Ping,Da Sol Chung,Jean Bouffard,Sang-gi Lee Chem. Soc. Rev., 2017,46, 4299-4328
-
Anton Ivanov,Sebastian Boldt,Zaib un Nisa,Syed Jawad Ali Shah,Alexander Villinger,Gyula Schneider,János Wölfling,Jamshed Iqbal RSC Adv., 2016,6, 11118-11127
-
Yehao Deng,Qi Wang,Yongbo Yuan,Jinsong Huang Mater. Horiz., 2015,2, 578-583
-
Marie Jeffroy,Alain H. Fuchs,Anne Boutin Chem. Commun., 2008, 3275-3277
-
Xiao-Fei Li,Lingling Liu,Qing Yan,Qin-Kun Li,Yunxiang Wang,Mingsen Deng,Qi Qiu Phys. Chem. Chem. Phys., 2017,19, 2674-2678
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